Cas no 5044-38-2 (1-(4-Chlorophenyl)-1H-pyrrole)

• Product Name: 1-(4-Chlorophenyl)-1H-pyrrole
• CAS No: 5044-38-2
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD00047067
• CID: 367822
• PubChem ID: 24868740
• Update Time: 2025-06-09

1-(4-Chlorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)-1H-pyrrole
• 1-(4-Chlorophenyl)pyrrole
• DTXSID50198481
• CDS1_000582
• E89361
• LTOQUFIOYDCJFJ-UHFFFAOYSA-N
• J-660070
• 5044-38-2
• W-200393
• HMS549K10
• SB62398
• NSC-116796
• CS-0192160
• MFCD00047067
• A871551
• 1-(4-Chlorophenyl)-1H-pyrrole, 97%
• HMS1378M08
• NSC116796
• Pyrrole, 1-(p-chlorophenyl)-
• AMY25692
• EU-0032749
• Maybridge1_002870
• InChI=1/C10H8ClN/c11-9-3-5-10(6-4-9)12-7-1-2-8-12/h1-8
• GEO-00783
• AKOS000285797
• FT-0605682
• SCHEMBL196307
• NB-178
• NSC 116796
• ChemDiv2_003440
• N-(4-Chlorophenyl)pyrrole
• DivK1c_001622
• 1-(4-Chlorophenyl)-1H-pyrrole #
• 1H-Pyrrole, 1-(4-chlorophenyl)-
• 1(4Chlorophenyl)pyrrole
• BBL022266
• STK197118
• DB-018570
• DTXCID80120972
• Pyrrole, 1(pchlorophenyl)
• 1-(4-Chlorophenyl)-1H-pyrrole

• MDL： MFCD00047067
• Inchi： 1S/C10H8ClN/c11-9-3-5-10(6-4-9)12-7-1-2-8-12/h1-8H
• InChI Key： LTOQUFIOYDCJFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Color/Form: powder
• Density: 1.1810 (rough estimate)
• Melting Point: 88-91 °C (lit.)
• Boiling Point: 200-203 °C (95.2627 mmHg)
• Flash Point: 113.8±22.6 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 4.93000
• LogP: 3.13070
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-Chlorophenyl)-1H-pyrrole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chlorophenyl)-1H-pyrrole

Comprehensive Analysis of 1-(4-Chlorophenyl)-1H-pyrrole (CAS No. 5044-38-2): Properties, Applications, and Industry Insights

1-(4-Chlorophenyl)-1H-pyrrole (CAS No. 5044-38-2) is an organic compound featuring a pyrrole ring substituted with a 4-chlorophenyl group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The compound's molecular formula, C₁₀H₈ClN, and its heterocyclic framework have attracted attention for drug discovery and material science applications. Recent studies highlight its potential as a building block for biologically active molecules, aligning with the growing demand for novel small-molecule therapeutics.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 1-(4-Chlorophenyl)-1H-pyrrole to minimize environmental impact. This aligns with global trends favoring eco-friendly synthesis methods, a topic frequently searched in academic databases. The compound's thermal stability and solubility profile (soluble in organic solvents like DMSO and ethanol) make it suitable for high-throughput screening in drug development pipelines.

The structure-activity relationship (SAR) of pyrrole derivatives like CAS 5044-38-2 is a hot research area, particularly for kinase inhibitors and antimicrobial agents. Patent analyses reveal its use in crop protection formulations, addressing the agrochemical industry's need for next-generation pesticides. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, as purity (>98%) significantly impacts biological efficacy.

From a commercial perspective, 1-(4-Chlorophenyl)-1H-pyrrole suppliers emphasize GMP-compliant production to meet pharmaceutical standards. The compound's logP value (indicating lipophilicity) and hydrogen bonding capacity are frequently discussed in QSAR modeling forums. Notably, its crystallographic data assists in molecular docking studies, a technique gaining traction in AI-driven drug design platforms.

Emerging applications include organic electronics, where the conjugated system of pyrrole derivatives shows promise for OLED materials. This intersects with the booming flexible electronics market. Storage recommendations (2-8°C under inert atmosphere) and handling precautions are often queried by laboratory personnel, reflecting practical usage concerns.

Regulatory-wise, 5044-38-2 is not classified under restricted categories, but proper SDS documentation remains essential. The compound's metabolic pathways are under investigation for ADME/Tox profiling, a critical step in preclinical development. Recent publications correlate its electronic properties with photocatalytic activity, opening avenues in energy storage research.

For researchers, the key challenges include optimizing scale-up processes and improving atom economy during synthesis. The 4-chlorophenyl moiety contributes to π-stacking interactions, a feature exploited in supramolecular chemistry designs. As the fine chemicals market expands, demand for specialized pyrrole intermediates like CAS 5044-38-2 is projected to grow at 6.2% CAGR through 2030.